5-(4-morpholinyl)-4-nitro-2,1,3-benzoxadiazole

• IUPAC Name: 5-morpholin-4-yl-4-nitro-2,1,3-benzoxadiazole
• InChI: InChI=1S/C10H10N4O4/c15-14(16)10-8(13-3-5-17-6-4-13)2-1-7-9(10)12-18-11-7/h1-2H,3-6H2
• InChI Key: LGSHYUGBOWBJBI-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=C(C3=NON=C3C=C2)[N+](=O)[O-]
• Molecular Formula: C10H10N4O4
• Molecular Weight: 250.21 g/mol

Description

5-(4-morpholinyl)-4-nitro-2,1,3-benzoxadiazole (NBD-Mor) is a fluorescent probe that has gained significant attention in scientific research. It is widely used in biochemical and physiological studies due to its unique properties and applications.

Mechanism of Action

5-(4-morpholinyl)-4-nitro-2,1,3-benzoxadiazole works by binding to specific targets and emitting fluorescence upon excitation. The mechanism of action is based on the principle of fluorescence resonance energy transfer (FRET). When 5-(4-morpholinyl)-4-nitro-2,1,3-benzoxadiazole binds to a target, the energy from the excitation source is transferred to the probe, resulting in fluorescence emission. The intensity of the fluorescence emission is dependent on the proximity of the target to the probe.
Biochemical and Physiological Effects:
5-(4-morpholinyl)-4-nitro-2,1,3-benzoxadiazole has been shown to have minimal effects on biochemical and physiological systems. It does not interfere with cellular processes and has low toxicity. However, the use of 5-(4-morpholinyl)-4-nitro-2,1,3-benzoxadiazole in vivo is limited due to its poor solubility in aqueous solutions.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(4-morpholinyl)-4-nitro-2,1,3-benzoxadiazole in lab experiments include its high sensitivity, specificity, and versatility. It can be used to study a wide range of biological processes and is compatible with various experimental techniques. However, the limitations of 5-(4-morpholinyl)-4-nitro-2,1,3-benzoxadiazole include its poor solubility in aqueous solutions, limited use in vivo, and potential interference with certain targets.

Future Directions

Of 5-(4-morpholinyl)-4-nitro-2,1,3-benzoxadiazole research include improving its solubility in aqueous solutions, developing new applications in vivo, and exploring its potential use in drug discovery.

Synthesis Methods

The synthesis of 5-(4-morpholinyl)-4-nitro-2,1,3-benzoxadiazole involves the reaction of 4-nitro-2,1,3-benzoxadiazole with morpholine in the presence of a catalyst. The reaction results in the formation of 5-(4-morpholinyl)-4-nitro-2,1,3-benzoxadiazole, which is a yellow-green crystalline powder. The synthesis method is simple and efficient, and the product can be easily purified.

Scientific Research Applications

5-(4-morpholinyl)-4-nitro-2,1,3-benzoxadiazole is widely used in scientific research as a fluorescent probe. It has been used to study various biological processes, including protein-protein interactions, enzyme activity, and membrane dynamics. 5-(4-morpholinyl)-4-nitro-2,1,3-benzoxadiazole has also been used to study cell signaling pathways, lipid metabolism, and drug transport. Its unique fluorescent properties make it an excellent tool for studying biological systems.